2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate

• Molecular Formula: C25H21NO6S
• Molecular Weight: 463.5 g/mol
• IUPAC Name: [2-oxo-2-[4-(thiophene-2-carbonyloxy)phenyl]ethyl] 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylate
• InChI: InChI=1S/C25H21NO6S/c1-16-4-8-19(9-5-16)26-14-18(13-23(26)28)24(29)31-15-21(27)17-6-10-20(11-7-17)32-25(30)22-3-2-12-33-22/h2-12,18H,13-15H2,1H3
• InChI Key: OTGHAWSLDCUJEV-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)N2CC(CC2=O)C(=O)OCC(=O)C3=CC=C(C=C3)OC(=O)C4=CC=CS4

Description

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate, also known as TH-030418, is a synthetic compound that has shown potential as a therapeutic agent in the treatment of various diseases.

Scientific Research Applications

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurodegenerative disorders. In cancer research, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to inhibit the growth of cancer cells and induce apoptosis. In inflammation research, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to reduce inflammation and oxidative stress. In neurodegenerative disorder research, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to protect against neuronal damage and improve cognitive function.

Mechanism of Action

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate exerts its therapeutic effects through multiple mechanisms of action. In cancer cells, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate inhibits the activity of the enzyme histone deacetylase (HDAC), which is involved in the regulation of gene expression. In inflammation, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate inhibits the activity of the enzyme cyclooxygenase-2 (COX-2), which is involved in the production of inflammatory mediators. In neurodegenerative disorders, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate activates the Nrf2/ARE pathway, which is involved in the regulation of oxidative stress.
Biochemical and Physiological Effects:
2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has been shown to have a range of biochemical and physiological effects. In cancer cells, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate induces cell cycle arrest and apoptosis, and inhibits angiogenesis. In inflammation, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate reduces the production of inflammatory mediators, such as prostaglandins and cytokines. In neurodegenerative disorders, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate protects against oxidative stress and neuronal damage, and improves cognitive function.

Advantages and Limitations for Lab Experiments

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate has several advantages for lab experiments, including its high potency and specificity, and its ability to target multiple pathways. However, 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate also has some limitations, including its poor solubility and stability, and its potential for off-target effects.

Future Directions

There are several future directions for the research on 2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate. These include further studies on its therapeutic potential in various diseases, optimization of its synthesis method to improve its solubility and stability, and development of novel formulations to enhance its bioavailability. Additionally, further studies are needed to elucidate the molecular mechanisms underlying its therapeutic effects, and to identify potential biomarkers for patient selection and monitoring.

Synthesis Methods

2-Oxo-2-{4-[(2-thienylcarbonyl)oxy]phenyl}ethyl 1-(4-methylphenyl)-5-oxo-3-pyrrolidinecarboxylate is synthesized through a multistep process that involves the reaction of 4-methylphenylacetic acid with thionyl chloride, followed by the reaction of the resulting acid chloride with 4-(2-thienylcarbonyloxy)phenylacetic acid. The final product is obtained by reacting the resulting acid with 1-(4-methylphenyl)-5-oxopyrrolidine-3-carboxylic acid.